Cas no 56475-79-7 (Carbamic acid, dibutyl-, methyl ester)

• Product Name: Carbamic acid, dibutyl-, methyl ester
• CAS No: 56475-79-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 348788
• PubChem ID: 3590545
• Update Time: 2025-04-19

Carbamic acid, dibutyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dibutyl-, methyl ester
• methyl N,N-dibutylcarbamate
• AKOS003869852
• SCHEMBL304950
• DTXSID00393949
• 56475-79-7
• methyl N-dibutylcarbamate

• Inchi： 1S/C10H21NO2/c1-4-6-8-11(9-7-5-2)10(12)13-3/h4-9H2,1-3H3
• InChI Key： UMAUECMGEMYKBW-UHFFFAOYSA-N
• SMILES： O(C)C(N(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54